Methanesulfonate
Cat. No. B1217627
M. Wt: 95.1 g/mol
InChI Key: AFVFQIVMOAPDHO-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US04130652
Procedure details
Crude 2-[2-(N-methylcyclohexylamino)-phenylethenyl]-1-pyrroline is produced by heating the solution of 9.1 g (0.03 mole) of 2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline-tetrafluoroborate in 20 ml of N-methyl-cyclohexylamine for 2 hours at 100°, and processing the reaction mixture analogously to Example 1. By addition of 2.8 g of methanesulphonic acid to the solution of the crude base in isopropanol, evaporation of this solution in the rotary evaporator and recrystallisation of the residue from ethyl acetate, there is obtained 2-[2-(N-methyl-cyclohexylamino)-phenylethenyl]-1-pyrroline-(1:1)-methanesulphonate, m.p. 163°-164°.
Name
2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline tetrafluoroborate
Quantity
9.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(O[C:4]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)=[CH:5][C:6]1[CH2:10][CH2:9][CH2:8][N:7]=1)C.F[B-](F)(F)F.[CH3:22][S:23]([OH:26])(=[O:25])=[O:24].[CH3:27][NH:28][CH:29]1[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1>>[CH3:27][N:28]([CH:29]1[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1)[C:16]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[CH:4]=[CH:5][C:6]1[CH2:10][CH2:9][CH2:8][N:7]=1.[CH3:22][S:23]([O-:26])(=[O:25])=[O:24] |f:0.1|
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Inputs
Step One
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Name
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2-(2-ethoxy-2-phenyl-ethenyl)-1-pyrroline tetrafluoroborate
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Quantity
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9.1 g
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Type
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reactant
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Smiles
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C(C)OC(=CC1=NCCC1)C1=CC=CC=C1.F[B-](F)(F)F
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CNC1CCCCC1
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Step Two
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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CS(=O)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to the solution of the crude base in isopropanol, evaporation of this solution
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CUSTOM
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Type
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CUSTOM
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Details
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in the rotary evaporator and recrystallisation of the residue from ethyl acetate
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CN(C1=C(C=CC=C1)C=CC1=NCCC1)C1CCCCC1
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
